Cas no 1105223-15-1 (1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one)

• Product Name: 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• CAS No: 1105223-15-1
• MF: C₁₉H₂₂FN₃OS
• MW: 359.460886478424
• CID: 6063770
• PubChem ID: 30860489
• Update Time: 2025-07-02

1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one
• 1-[4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-2-(4-fluorophenyl)ethanone
• 1105223-15-1
• AKOS024509191
• 1-(4-((4-cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)-2-(4-fluorophenyl)ethanone
• F5461-1107
• 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one

• Inchi： 1S/C19H22FN3OS/c20-16-5-3-15(4-6-16)18(24)11-22-7-9-23(10-8-22)12-19-21-17(13-25-19)14-1-2-14/h3-6,13-14H,1-2,7-12H2
• InChI Key： FHXDSZUZQSMNBH-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=NC(C3CC3)=CS2)CC1)C(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 359.14676167g/mol
• Monoisotopic Mass: 359.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one

Research Briefing on 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one (CAS: 1105223-15-1)

In recent years, the compound 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one (CAS: 1105223-15-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl-thiazole moiety and a fluorophenyl-ethanone group, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis techniques, including nucleophilic substitution and condensation reactions, to construct the thiazole and piperazine rings. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity of the compound. These synthetic advancements are critical for scaling up production for preclinical and clinical studies.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific biological targets. Recent in vitro studies have revealed its affinity for certain kinase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. The presence of the 4-fluorophenyl group is believed to enhance its binding affinity and selectivity, making it a promising candidate for further drug development. Additionally, preliminary in vivo studies in animal models have shown favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

One of the most exciting findings in recent research is the compound's potential application in oncology. Studies have indicated that 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one exhibits inhibitory effects on tumor cell proliferation by targeting key signaling pathways. For instance, it has been shown to suppress the activity of the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer agents.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Researchers are also exploring the possibility of derivatizing the core structure to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(4-fluorophenyl)ethan-1-one represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its mechanism of action and therapeutic potential, paving the way for its eventual use in treating human diseases.